3-(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-(1-thiophen-2-ylsulfonylpiperidin-4-yl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H14N2O4S3/c15-10-8-20-12(16)14(10)9-3-5-13(6-4-9)21(17,18)11-2-1-7-19-11/h1-2,7,9H,3-6,8H2
• InChI Key: PKCYABSPEWVODB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CSC2=O)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C12H14N2O4S3
• Molecular Weight: 346.5 g/mol

Description

“3-(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)thiazolidine-2,4-dione” is a small molecule that is currently being researched for its potential applications in various fields such as neurodegenerative diseases, inflammation, cancer, and diabetes. It is a part of the thiazolidine-2,4-dione (TZD) family, which plays a central role in the biological functioning of several essential molecules.

Synthesis Analysis

A novel series of thiazolidine-2,4-dione molecules was derived and their chemical structures were established using physiochemical parameters and spectral techniques. The synthesis of these molecules involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The thiazolidine-2,4-dione (TZD) moiety plays a central role in the molecular structure of “3-(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)thiazolidine-2,4-dione”. The availability of substitutions at the third and fifth positions of the TZD scaffold makes it a highly utilized and versatile moiety.

Chemical Reactions Analysis

The chemical linkage between the two fragments was made through an acetamide bridge. In addition to [5 + 1] annulation, [4 + 2] and [3 + 3] reactions have also been applied in piperidine synthesis.

Scientific Research Applications

Drug Design and Synthesis

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Anticancer Agents

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Antiviral Agents

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Antimalarial Agents

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Antimicrobial and Antifungal Agents

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Antihypertensive Agents

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Analgesic and Anti-inflammatory Agents

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Antipsychotic Agents

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Mechanism of Action

Target of Action

The primary target of 3-(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)thiazolidine-2,4-dione is DNA gyrase , a type IIA topoisomerase found in Gram-negative bacteria . This enzyme is responsible for controlling bacterial DNA topology by interconverting relaxed and supercoiled forms of DNA .

Mode of Action

3-(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)thiazolidine-2,4-dione interacts with its target, DNA gyrase, by inhibiting the enzyme’s activity . This inhibition disrupts DNA replication, thus inhibiting bacterial growth and causing cell death .

Biochemical Pathways

The compound’s interaction with DNA gyrase affects the DNA replication pathway in bacteria. By inhibiting DNA gyrase, the compound prevents the enzyme from relieving the torsional strain that arises during DNA replication . This disruption in the DNA replication pathway leads to the cessation of bacterial growth and ultimately, cell death .

Result of Action

The result of the action of 3-(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)thiazolidine-2,4-dione is the inhibition of bacterial growth and the induction of bacterial cell death . This is achieved through the compound’s interaction with DNA gyrase, which disrupts DNA replication .